3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide

• IUPAC Name: 3-(5-chloropyrimidin-2-yl)oxy-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H23ClN4O3/c1-26-16-6-4-14(5-7-16)8-9-21-19(25)24-10-2-3-17(13-24)27-18-22-11-15(20)12-23-18/h4-7,11-12,17H,2-3,8-10,13H2,1H3,(H,21,25)
• InChI Key: AZUHWARPXBQSBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCCC(C2)OC3=NC=C(C=N3)Cl
• Molecular Formula: C19H23ClN4O3
• Molecular Weight: 390.9 g/mol

Description

3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The compound is a piperidine derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is not fully understood. However, it has been reported to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes, including neurotransmission, learning, and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been reported to modulate the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin. It has also been reported to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide in lab experiments is its high purity and stability. The compound is also readily available and can be synthesized using different methods. However, one of the limitations is the lack of information on its long-term effects and potential toxicity.

Future Directions

There are several future directions for the research on 3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide. One direction is to study its potential use as a therapeutic agent for treating neurological disorders. Another direction is to investigate its potential use as an analgesic agent. Further research is also needed to understand its mechanism of action and long-term effects.

Synthesis Methods

The synthesis of 3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide has been achieved using different methods. One of the methods involves the reaction of 5-chloro-2-hydroxypyrimidine with 1-(4-methoxyphenethyl)piperidine-4-carboxylic acid in the presence of a coupling reagent. Another method involves the reaction of 5-chloro-2-hydroxypyrimidine with 1-(4-methoxyphenethyl)piperidine-4-carboxamide in the presence of a coupling reagent. Both methods have been reported to yield the desired compound with high purity.

Scientific Research Applications

3-((5-chloropyrimidin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide has shown potential applications in various areas of scientific research. One of the areas is neuroscience, where the compound has been studied for its potential use as a therapeutic agent for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has also been studied for its potential use as an analgesic agent.